Cas no 2228174-84-1 (O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine
• CAS No: 2228174-84-1
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6593053
• PubChem ID: 165627122
• Update Time: 2025-05-20

O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine
• EN300-1766411
• O-[1-(5-fluoro-2-methoxyphenyl)ethyl]hydroxylamine
• 2228174-84-1

• Inchi： 1S/C9H12FNO2/c1-6(13-11)8-5-7(10)3-4-9(8)12-2/h3-6H,11H2,1-2H3
• InChI Key： GOHWLDNQIAMXIK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)ON)OC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 2228174-84-1)

O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 2228174-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its fluoro and methoxy substituents, belongs to the class of hydroxylamine derivatives, which are increasingly studied for their role in drug development and synthetic chemistry. Researchers are particularly interested in its potential as an intermediate in the synthesis of bioactive molecules, given its ability to modulate biological pathways.

The molecular structure of O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine features a phenyl ring substituted with a fluoro group at the 5-position and a methoxy group at the 2-position. These functional groups contribute to its electronic and steric properties, making it a valuable building block in medicinal chemistry. Recent studies have explored its utility in the design of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapeutics in areas such as oncology and neurology.

In the context of current trends, O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine is often discussed alongside topics like precision medicine and small-molecule drug discovery. These fields emphasize the need for compounds with high selectivity and minimal off-target effects, which this molecule may help achieve. Additionally, its fluorinated nature aligns with the broader interest in fluorine-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability.

From a synthetic perspective, the compound's hydroxylamine moiety offers versatility in chemical transformations, enabling the formation of N-O bonds that are critical in many bioactive compounds. This has led to its inclusion in research on cascade reactions and green chemistry, where efficiency and sustainability are prioritized. As the pharmaceutical industry shifts toward environmentally friendly synthesis, such intermediates are gaining prominence.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs rely on small molecules to degrade target proteins, and O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine could serve as a linker or functional group in these constructs. This application ties into the broader search for next-generation therapeutics that address previously undruggable targets.

Safety and handling of O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine are also critical considerations in laboratory settings. While not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to ensure stability. Researchers often seek information on its solubility, stability under various conditions, and compatibility with common reagents, reflecting the practical challenges of working with such compounds.

In summary, O-1-(5-fluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 2228174-84-1) represents a promising candidate in modern chemical and pharmaceutical research. Its structural features and functional groups make it a valuable tool for scientists exploring drug design, synthetic methodology, and biochemical applications. As the demand for innovative therapeutics grows, compounds like this will likely play an increasingly important role in advancing scientific knowledge and medical breakthroughs.